3-(2-bromo-1-fluoroethyl)oxolane
Overview
Description
3-(2-Bromo-1-fluoroethyl)oxolane, also known as 3-BFE, is a versatile organic compound that has numerous applications in scientific research. It is a colorless, odorless, and volatile liquid at room temperature, with a molecular weight of 161.02 g/mol. 3-BFE is primarily used as a synthetic intermediate in organic synthesis and has also been used as a reagent in a variety of reactions.
Scientific Research Applications
3-(2-bromo-1-fluoroethyl)oxolane has a variety of applications in scientific research. It has been used as a reagent in a variety of reactions, such as the synthesis of 1,2-difluoroethylene and 1,1-difluoroethylene. It has also been used as a starting material for the synthesis of various heterocyclic compounds, including 1,2,3-triazoles, 1,2,3-triazolines, and 1,2,3-triazoles. Additionally, this compound has been used as a solvent for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 3-(2-bromo-1-fluoroethyl)oxolane is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, forming a complex with the substrate molecule. This complex then undergoes a nucleophilic substitution reaction, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the body. It has also been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-bromo-1-fluoroethyl)oxolane in laboratory experiments include its low cost, high reactivity, and its ability to act as a solvent for a variety of organic compounds. The main limitation of using this compound in laboratory experiments is its volatility, which can make it difficult to handle and store.
Future Directions
In the future, 3-(2-bromo-1-fluoroethyl)oxolane could be used in a variety of applications, including the synthesis of pharmaceuticals, the development of new materials, and the development of new catalysts. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound. Finally, this compound could be used as a starting material in the synthesis of new heterocyclic compounds.
Synthesis Methods
3-(2-bromo-1-fluoroethyl)oxolane can be synthesized using a variety of methods. The most commonly used method is the reaction of 2-bromo-1-fluoropropane with sodium ethoxide in ethanol. This reaction produces the desired product, this compound, in high yields. Another method involves the reaction of 2-bromo-1-fluoropropane with sodium ethoxide in the presence of anhydrous magnesium chloride. This method also produces high yields of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-bromo-1-fluoroethyl)oxolane involves the reaction of 2-bromo-1-fluoroethanol with oxirane in the presence of a strong acid catalyst.", "Starting Materials": [ "2-bromo-1-fluoroethanol", "oxirane", "strong acid catalyst" ], "Reaction": [ "Add 2-bromo-1-fluoroethanol and oxirane to a reaction flask", "Add a strong acid catalyst to the reaction flask", "Heat the reaction mixture to a temperature of 80-100°C for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1823991-81-6 |
Molecular Formula |
C6H10BrFO |
Molecular Weight |
197 |
Purity |
85 |
Origin of Product |
United States |
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